(4-Chloro-phenyl)-[6-(6-methyl-pyridin-2-yl)-pyrazin-2-yl]-carbamic acid tert-butyl ester

• Molecular Formula: C21H21ClN4O2
• Molecular Weight: 396.9 g/mol
• IUPAC Name: tert-butyl N-(4-chlorophenyl)-N-[6-(6-methylpyridin-2-yl)pyrazin-2-yl]carbamate
• InChI: InChI=1S/C21H21ClN4O2/c1-14-6-5-7-17(24-14)18-12-23-13-19(25-18)26(20(27)28-21(2,3)4)16-10-8-15(22)9-11-16/h5-13H,1-4H3
• InChI Key: VZSGTFNHTKSTAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C2=CN=CC(=N2)N(C3=CC=C(C=C3)Cl)C(=O)OC(C)(C)C

Description

(4-Chloro-phenyl)-[6-(6-methyl-pyridin-2-yl)-pyrazin-2-yl]-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C21H21ClN4O2 and its molecular weight is 396.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Bis(triphenylphosphine)palladium(II) dichloride (54 mg, 0.076 mmol) was dissolved in degassed tetrahydrofuran (5 mL) Diisobutylaluminum hydride (1M in hexanes, 0.15 mL, 0.15 mmol) was added and the mixture was stirred for 15 minutes. 6-Methyl-2-pyridylzinc bromide (0.5 M in tetrahydrofuran, 2.29 mL, 1.15 mmol) and a solution of (4-chloro-phenyl)-(6-chloro-pyrazin-2-yl)-carbamic acid tert-butyl ester (260 mg, 0.76 mmol) in tetrahydrofuran (3 mL) was added and the mixture was stirred at room temperature over night. The reaction was quenched with aqueous sodium hydrogen carbonate. The aqueous phase was extracted with ethyl acetate (4×15 mL). The combined organic phases were washed with brine, dried over anhydrous sodium sulphate, filtrated and evaporated. The crude product was purified by column chromatography (ethyl acetate/heptane as eluent) to give (4-chloro-phenyl)-[6-(6-methyl-pyridin-2-yl)-pyrazin-2-yl]-carbamic acid tert-butyl ester (113 mg, 23%) as a yellow solid.